Cas no 853099-64-6 ((1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine)

(1E)-1-(2H-1,3-Benzodioxol-5-yl)-N-phenylmethanimine is a Schiff base compound featuring a benzodioxole moiety linked to a phenylimine group. This structure imparts unique electronic and steric properties, making it valuable in coordination chemistry and catalytic applications. The conjugated system enhances stability and reactivity, suitable for use as a ligand in transition metal complexes. Its rigid framework and electron-rich aromatic systems contribute to selective binding interactions, useful in synthetic and material science research. The compound's well-defined molecular architecture allows for precise modifications, facilitating studies in organic synthesis and molecular design. High purity and consistent performance ensure reliability in experimental and industrial settings.
(1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine structure
853099-64-6 structure
Product Name:(1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine
CAS No:853099-64-6
MF:C14H11NO2
MW:225.242643594742
MDL:MFCD00016906
CID:5235190
Update Time:2026-03-08

(1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine Chemical and Physical Properties

Names and Identifiers

    • (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine
    • MDL: MFCD00016906
    • Inchi: 1S/C14H11NO2/c1-2-4-12(5-3-1)15-9-11-6-7-13-14(8-11)17-10-16-13/h1-9H,10H2/b15-9+
    • InChI Key: OCPBTGFXVLONGM-OQLLNIDSSA-N
    • SMILES: C(/C1=CC=C2OCOC2=C1)=N\C1=CC=CC=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

(1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB299591-100 mg
N-[(E)-1,3-Benzodioxol-5-ylmethylidene]aniline, 90%; .
853099-64-6 90%
100mg
€283.50 2023-04-26
Ambeed
A917667-1g
(1E)-1-(2H-1,3-Benzodioxol-5-yl)-N-phenylmethanimine
853099-64-6 90%
1g
$350.0 2025-04-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00930871-1g
(1E)-1-(2H-1,3-Benzodioxol-5-yl)-N-phenylmethanimine
853099-64-6 90%
1g
¥2401.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615780-1mg
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine
853099-64-6 98%
1mg
¥464.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615780-2mg
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine
853099-64-6 98%
2mg
¥536.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615780-5mg
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine
853099-64-6 98%
5mg
¥573.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615780-10mg
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine
853099-64-6 98%
10mg
¥924.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615780-20mg
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine
853099-64-6 98%
20mg
¥1083.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615780-25mg
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine
853099-64-6 98%
25mg
¥1375.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615780-50mg
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine
853099-64-6 98%
50mg
¥1391.00 2024-07-28

Additional information on (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine

Introduction to (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine and Its Applications in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical sciences, particularly in the realm of medicinal chemistry. Among these, (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine, with the CAS number 853099-64-6, has garnered significant attention due to its unique structural and pharmacological properties. This compound, characterized by its benzodioxole and phenylmethylamine moieties, represents a promising candidate for further exploration in drug discovery and molecular research.

The benzodioxole scaffold, commonly found in various bioactive molecules, is renowned for its ability to interact with biological targets in a highly specific manner. This structural motif is often associated with potent pharmacological effects, making it a valuable component in the design of novel therapeutic agents. In the case of (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine, the presence of the phenylmethylamine group enhances its potential as a pharmacophore, contributing to its versatility in binding to diverse biological receptors.

Recent studies have highlighted the importance of understanding the molecular interactions between such compounds and their biological targets. The benzodioxole moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems. This has led to investigations into its potential applications in treating neurological disorders, including depression and anxiety. The phenylmethylamine group further complements these properties by adding an additional layer of interaction with biological targets, making (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine a compound of great interest.

In the context of drug development, the synthesis and characterization of novel compounds like (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine are crucial steps towards identifying new therapeutic agents. The compound's structural features suggest potential applications in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and even oncology. The ability to modulate neurotransmitter systems and interact with specific receptors makes it a valuable tool for researchers exploring new treatment modalities.

The chemical synthesis of (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine involves intricate steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex benzodioxole ring system.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's structure and purity, which are critical for understanding its biological activity. Additionally, computational studies have been employed to predict possible binding modes of (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine with biological targets, aiding in the design of more effective derivatives.

The pharmacological evaluation of (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine involves both in vitro and in vivo studies. In vitro assays are conducted to assess interactions with specific enzymes and receptors relevant to various diseases. These studies often involve enzyme inhibition assays, receptor binding assays, and cell-based assays to evaluate potential therapeutic effects. In vivo studies provide further evidence on the compound's efficacy and safety by testing its activity in animal models.

One of the most exciting aspects of studying compounds like (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine is their potential for modulating neurotransmitter systems. The benzodioxole moiety has been shown to interact with serotonin receptors, which are implicated in mood regulation. This interaction could make it a candidate for treating conditions such as depression and anxiety disorders. Additionally, the phenylmethylamine group may contribute to interactions with dopamine receptors, which are involved in reward pathways and could have implications for treating neurological disorders related to dopamine dysregulation.

The development of novel therapeutic agents is a complex process that requires multidisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine exemplifies this collaborative approach by integrating chemical synthesis with pharmacological evaluation. Such efforts not only advance our understanding of disease mechanisms but also pave the way for new treatment strategies.

In conclusion, (1E)-1-(2H-1,3-benzodioxol-5-ylyl)-N-phénylméthanimine, identified by its CAS number 853099-64-6, represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its benzodioxole and phenylmethylamine moieties offer versatile interactions with biological targets, making it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound، it is likely that it will play an increasingly important role in addressing various health challenges.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd